Cas no 470-40-6 ((-)-Thujopsene (>85%))

(-)-Thujopsene (>85%) Properties

Names and Identifiers

• Cyclopropa[d]naphthalene,1,1a,4,4a,5,6,7,8-octahydro-2,4a,8,8-tetramethyl-, (1aS,4aS,8aS)-
• (-)-THUJOPSEN
• (-)-Thujopsene
• (1aS,4aS,8aS)-2,4a,8,8-tetramethyl-1,1a,4,5,6,7-hexahydrocyclopropa[j]naphthalene
• (?)-Thujopsene
• cis-Thujopsene
• Sesquichamene
• WIDDRENE
• C09740
• (1aS,4aS,8aS)-2,4a,8,8-tetramethyl-1,1a,4,4a,5,6,7,8-octahydrocyclopropa[d]naphthalene
• THUJOPSENE [MI]
• Thujopsene, (-)-
• 470-40-6
• A827133
• Cyclopropa(D)Naphthalene, 1,1A,4,4A,5,6,7,8-Octahydro-2,4A,8,8-Tetramethyl-, (1As,4As,8As)
• cis-(-)-Thujopsene
• Q15269711
• LMPR0103860001
• CHEBI:9578
• Thujopsen
• (-)-Thujopsene, >=97.0% (GC)
• E116U47P7N
• Cyclopropa(d)naphthalene, 1,1a,4,4a,5,6,7,8-octahydro-2,4a,8,8-tetramethyl-, (1aS,4aS,8aS)-
• AKOS015914102
• Thujopsene
• (-)-widdrene
• NSC-44707
• EINECS 207-426-8
• NSC 44707
• CYCLOPROPA(D)NAPHTHALENE, 1,1A,4,4A,5,6,7,8-OCTAHYDRO-2,4A,8,8-TETRAMETHYL-, (1AS-(1A.ALPHA.,4A.BETA.,8AR*))-
• (1AS-(1aalpha,4abeta,8aR*))-1,1a,4,4a,5,6,7,8-octahydro-2,4a,8,8-tetramethylcyclopropa(d)naphthalene
• UNII-E116U47P7N
• DTXSID50881245
• (1aR,4aR,81R)-2,4a,8,8-tetramethyl-1,1a,4,4a,5,6,7,8-octahydrocyclopropa[d]naphthalene
• (1S,6S,10S)-2,2,6,9-Tetramethyltricyclo[8.1.0.01.6]undec-8-ene
• C20724
• (1aR,4aR,8aR)-2,4a,8,8-tetramethyl-1,1a,4,4a,5,6,7,8-octahydrocyclopropa[d]naphthalene
• Q27131354
• (+)-thujopsene
• CHEBI:61737
• Cyclopropa[d]naphthalene,1a,4,4a,5,6,7,8-octahydro-2,4a,8,8-tetramethyl-, (1aS,4aS,8aS)-(-)-
• CHEBI:172928
• Cyclopropa[d]naphthalene, 1,1a,4,4a,5,6,7,8-octahydro-2,4a,8,8-tetramethyl-, (1aS,4aS,8aS)-(-)-
• FT-0632175
• (Z)-Thujopsene
• Cyclopropa[d]naphthalene,1a,4,4a,5,6,7,8-octahydro-2,4a,8,8-tetramethyl-, [1aS-(1a.alpha.,4a.beta.,8aR*)]-
• NS00042754
• Q67866098
• 2,4a,8,8-Tetramethyl-1,1a,4,4a,5,6,7,8-octahydrocyclopropa[d]naphthalene #
• DTXSID30861969
• 2,4a,8,8-Tetramethyl-1,1a,4,4a,5,6,7,8-octahydrocyclopropa[d]naphthalene
• Cyclopropa[d]naphthalene, 1,1a,4,4a,5,6,7,8-octahydro-2,4a,8,8-tetramethyl-, [1aS-(1a.alpha.,4a.beta.,8aR*)]-
• WXQGPFZDVCRBME-UHFFFAOYSA-N
• NSC44707
• Cyclopropa[d]naphthalene, 1,1a,4,4a,5,6,7,8-octahydro-2,4a,8,8-tetramethyl-, (1aS,4aS,8aS)-
• (1S,6S,10S)-2,2,6,9-Tetramethyltricyclo[8.1.0.0(1.6)]undec-8-ene
• Cyclopropa(d)naphthalene, 1,1a,4,4a,5,6,7,8-octahydro-2,4a,8,8-tetramethyl-, (1aS-(1aalpha,4abeta,8aR*))-
• (1aS,4aS,8aS)-2,4a,8,8-tetramethyl-1,1a,4,4a,5,6,7,8-octahydrocyclopropa(d)naphthalene
• Cyclopropa(d)naphthalene, 1,1a,4,4a,5,6,7,8-octahydro-2,4a,8,8-tetramethyl-, (1aS,4aS,8aS)-(-)-
• (1aS,4aS,8aS)-2,4a,8,8-tetramethyl-1H,1aH,4H,4aH,5H,6H,7H,8H-cyclopropa[e]naphthalene
• CHEBI:61736
• WXQGPFZDVCRBME-QEJZJMRPSA-N
• (1S,6S,10S)-2,2,6,9-Tetramethyltricyclo(8.1.0.0(1.6))undec-8-ene
• (1aS,4aS,8aS)-2,4a,8,8-tetramethyl-1H,1aH,4H,4aH,5H,6H,7H,8H-cyclopropa(e)naphthalene
• +Expand

• InChIKey： WXQGPFZDVCRBME-QEJZJMRPSA-N
• Inchi： InChI=1S/C15H24/c1-11-6-9-14(4)8-5-7-13(2,3)15(14)10-12(11)15/h6,12H,5,7-10H2,1-4H3/t12-,14-,15-/m0/s1
• SMILES： CC1=CC[C@]2(C)CCCC(C)(C)[C@]32C[C@@H]13

Computed Properties

• Exact Mass: 204.18800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 204.187800766g/mol
• Heavy Atom Count: 15
• Complexity: 336
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 4.55910
• PSA: 0.00000
• Refractive Index: n20/D 1.505
• Boiling Point: 258-260 °C(lit.)
• Melting Point: Not available
• Vapor Pressure: 0.0±0.2 mmHg at 25°C
• Flash Point: Fahrenheit: 219.2 ° f
  Celsius: 104 ° c
  
• Specific Rotation: D -110° (c = 2 in chloroform)
• Density: 0.936 g/mL at 20 °C(lit.)

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